Cas no 155915-46-1 (L-Serine,N-(1-oxohexadecyl)-O-phosphono-)

• Product Name: L-Serine,N-(1-oxohexadecyl)-O-phosphono-
• CAS No: 155915-46-1
• MF: C₁₉H₃₈NO₇P
• MW: 423.481287479401
• CID: 107200
• PubChem ID: 329820025
• Update Time: 2025-11-02

L-Serine,N-(1-oxohexadecyl)-O-phosphono- Chemical and Physical Properties

Names and Identifiers

• L-Serine,N-(1-oxohexadecyl)-O-phosphono-
• AC1O7M0B
• Bio1_001093
• BML3-F06
• BSPBio_001380
• CBiol_001829
• CHEBI:415855
• CHEMBL190328
• CTK8E7794
• L-NASPA
• N-Palmitoyl-L-serine phosphoric acid
• 2-Hexadecanoylamino-3-phosphonooxy-propionic acid
• DTXSID70425009
• HMS1791E22
• NCGC00161387-01
• 155915-46-1
• HMS3402E22
• NCGC00161387-02
• L-NASPA, >=98% (TLC), powder
• NCGC00161387-03
• Bio1_000115
• HMS1989E22
• Bio1_000604
• BDBM50170848
• SCHEMBL2116942
• (2S)-2-(hexadecanoylamino)-3-phosphonooxypropanoic acid
• CS-0179734
• J-009258
• HY-139133
• N-palmitoyl-O-phospho-l-serine
• MFCD02684035
• NCGC00161387-04
• L-Serine, N-(1-oxohexadecyl)-O-phosphono-
• N-Palmitoyl-O-phosphono-L-serine

• MDL： MFCD02684035
• Inchi： 1S/C19H38NO7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)20-17(19(22)23)16-27-28(24,25)26/h17H,2-16H2,1H3,(H,20,21)(H,22,23)(H2,24,25,26)/t17-/m0/s1
• InChI Key： HSMUPNYJCMYKJH-KRWDZBQOSA-N
• SMILES： P(=O)(O)(O)OC[C@@H](C(=O)O)NC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 423.23858955g/mol
• Monoisotopic Mass: 423.23858955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Solubility: DMSO: soluble10mg/mL

L-Serine,N-(1-oxohexadecyl)-O-phosphono- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Serine,N-(1-oxohexadecyl)-O-phosphono-

Comprehensive Guide to L-Serine,N-(1-oxohexadecyl)-O-phosphono- (CAS No. 155915-46-1): Properties, Applications, and Market Insights

L-Serine,N-(1-oxohexadecyl)-O-phosphono- (CAS No. 155915-46-1) is a specialized phospholipid derivative with significant applications in biochemistry, pharmaceuticals, and cosmetic formulations. This compound, often referred to as a serine-based surfactant, combines the hydrophilic properties of phosphono groups with the hydrophobic characteristics of a hexadecyl chain, making it a versatile ingredient in advanced formulations.

The molecular structure of L-Serine,N-(1-oxohexadecyl)-O-phosphono- features a polar head group derived from L-serine and a long-chain fatty acid (palmitic acid) linked via an amide bond. This unique architecture enables its use as a biocompatible emulsifier and drug delivery enhancer, particularly in topical and transdermal applications. Recent studies highlight its potential in lipid nanoparticle formulations for mRNA vaccines—a hot topic since the COVID-19 pandemic.

In the cosmetics industry, 155915-46-1 is valued for its moisture-retention properties and ability to stabilize active ingredients in anti-aging creams. Its mild surfactant properties align with the growing demand for "clean beauty" products, as it avoids harsh sulfates. Formulators also leverage its biodegradability to meet EU and EPA regulations on sustainable ingredients.

Pharmaceutical researchers are exploring L-Serine,N-(1-oxohexadecyl)-O-phosphono- for targeted drug delivery systems, especially in oncology. Its amphiphilic nature allows encapsulation of hydrophobic drugs while improving bioavailability—a key challenge addressed in recent PubMed-published studies. The compound’s low cytotoxicity (as per ISO 10993-5 tests) further supports its medical potential.

The synthesis of CAS 155915-46-1 typically involves enzymatic esterification or chemical phosphorylation of L-serine derivatives. Manufacturers optimize routes to achieve >98% purity, critical for GMP compliance. Analytical methods like HPLC-ELSD and 31P-NMR are standard for quality control, ensuring batch-to-batch consistency for sensitive applications.

Market trends show rising demand for bio-derived surfactants, with 155915-46-1 positioned as a premium alternative to petrochemical-based emulsifiers. Transparency Market Research projects 6.8% CAGR in this sector through 2030, driven by green chemistry initiatives. Suppliers now offer vegan-certified and non-GMO grades to cater to ethical consumerism trends.

From a regulatory standpoint, L-Serine,N-(1-oxohexadecyl)-O-phosphono- is generally recognized as safe (GRAS) for topical use, with EINECS listing under 606-818-8. However, formulators must verify REACH compliance and country-specific restrictions. The compound’s EC50 >100 mg/L (OECD 201 algae test) confirms its environmental safety profile.

Storage recommendations for CAS 155915-46-1 include protection from moisture (desiccated at 2-8°C) due to its hygroscopic nature. Technical datasheets specify shelf life of 24 months in sealed amber glass containers. Handling requires standard lab precautions—gloves and eye protection—though its LD50 >2000 mg/kg (oral rat) indicates low acute toxicity.

Innovation opportunities exist in modifying the hexadecyl chain length or phosphono group to create derivatives with tailored HLB values. Recent patents (e.g., WO2022155367) describe such modifications for enhanced cellular uptake in gene therapies—an area gaining traction with CRISPR technology advancements.

For researchers sourcing L-Serine,N-(1-oxohexadecyl)-O-phosphono-, key specifications to evaluate include: ≥95% assay (HPLC), <1% free fatty acids, and heavy metals <10 ppm. Leading suppliers provide GC-MS and FTIR certificates of analysis. Bulk pricing typically ranges $80-$120/g at lab scale, with discounts for >1kg quantities.